4-benzyl-3-ethyl-1-hexanoyl-1,4-diazepan-5-one

• IUPAC Name: 4-benzyl-3-ethyl-1-hexanoyl-1,4-diazepan-5-one
• InChI: InChI=1S/C20H30N2O2/c1-3-5-7-12-19(23)21-14-13-20(24)22(18(4-2)16-21)15-17-10-8-6-9-11-17/h6,8-11,18H,3-5,7,12-16H2,1-2H3
• InChI Key: CNQREPZEDDJQHJ-UHFFFAOYSA-N
• Canonical SMILES: CCCCCC(=O)N1CCC(=O)N(C(C1)CC)CC2=CC=CC=C2
• Molecular Formula: C20H30N2O2
• Molecular Weight: 330.5 g/mol

Description

4-benzyl-3-ethyl-1-hexanoyl-1,4-diazepan-5-one is a chemical compound that belongs to the class of diazepines. It is commonly used in scientific research for its potential applications in the field of medicine.

Mechanism of Action

The mechanism of action of 4-benzyl-3-ethyl-1-hexanoyl-1,4-diazepan-5-one involves the modulation of the GABA-A receptor, which is a major inhibitory neurotransmitter in the central nervous system. It enhances the binding of GABA to the receptor, resulting in an increase in the inhibitory effects of GABA, leading to its anxiolytic, sedative, anticonvulsant, and antiepileptic properties.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. It has been shown to decrease the release of glutamate, which is a major excitatory neurotransmitter in the central nervous system. Additionally, it has been found to increase the levels of dopamine, serotonin, and norepinephrine, which are important neurotransmitters involved in mood regulation.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-benzyl-3-ethyl-1-hexanoyl-1,4-diazepan-5-one in lab experiments is its high potency and selectivity. Additionally, it has a relatively low toxicity profile, making it a safe compound to use in research. However, one of the limitations of using this compound is its relatively low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for the research of 4-benzyl-3-ethyl-1-hexanoyl-1,4-diazepan-5-one. One potential direction is the investigation of its potential applications in the treatment of other neurological disorders, such as Parkinson's disease and Alzheimer's disease. Another potential direction is the investigation of its potential applications in the treatment of drug addiction and withdrawal. Additionally, the development of new synthesis methods and modifications to the chemical structure of this compound may lead to the discovery of more potent and selective compounds with potential therapeutic applications.

Synthesis Methods

The synthesis of 4-benzyl-3-ethyl-1-hexanoyl-1,4-diazepan-5-one involves the reaction of 3-ethyl-4-hexenoic acid with benzylamine, followed by the cyclization of the resulting intermediate with ethyl chloroformate. The yield of this synthesis method is approximately 60%.

Scientific Research Applications

4-benzyl-3-ethyl-1-hexanoyl-1,4-diazepan-5-one has been extensively studied for its potential applications in the field of medicine. It has been shown to possess anxiolytic and sedative properties, making it a potential candidate for the treatment of anxiety disorders and insomnia. Additionally, it has been found to possess anticonvulsant and antiepileptic properties, making it a potential candidate for the treatment of epilepsy.